Cas no 18102-29-9 (2-Methyl-6-nitroanisole)
2-Methyl-6-nitroanisole structure
Product Name:2-Methyl-6-nitroanisole
CAS No:18102-29-9
MF:C8H9NO3
MW:167.161962270737
MDL:MFCD00661626
CID:829444
PubChem ID:297001
Update Time:2025-04-19
2-Methyl-6-nitroanisole Chemical and Physical Properties
Names and Identifiers
-
- 2-Methoxy-1-methyl-3-nitrobenzene
- 2-Methyl-6-nitroanisole
- 2-Methoxy-3-nitrotoluene
- 2-methyl-6-nitroanisol
- 2-methyl-6-nitro-anisole
- 3-Nitro-2-methoxy-toluol
- Methyl-(6-nitro-2-methyl-phenyl)-aether
- NSC 167598
- Benzene, 2-methoxy-1-methyl-3-nitro-
- NSC167598
- FCH922348
- RP22983
- TRA0036356
- SY004625
- AB0058968
- AX8174102
- V3907
- 18102-29-9
- J-510024
- MFCD00661626
- SCHEMBL4564308
- NSC-167598
- DB-065346
- 2-Methoxy-1-methyl- Nitrobenzol
- OCSBJPCSPDPAQL-UHFFFAOYSA-N
- AKOS006344266
- AS-31532
- DTXSID40304852
-
- MDL： MFCD00661626
- Inchi： 1S/C8H9NO3/c1-6-4-3-5-7(9(10)11)8(6)12-2/h3-5H,1-2H3
- InChI Key： OCSBJPCSPDPAQL-UHFFFAOYSA-N
- SMILES： O(C)C1C(=CC=CC=1C)[N+](=O)[O-]
Computed Properties
- Exact Mass: 167.05800
- Monoisotopic Mass: 167.058243149g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 166
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 55
Experimental Properties
- Density: 1.180±0.06 g/cm3 (20 ºC 760 Torr),
- Boiling Point: 140 ºC (24 Torr)
- Flash Point: 129.9±23.8 ºC,
- Solubility: Very slightly soluble (0.72 g/l) (25 º C),
- PSA: 55.05000
- LogP: 2.43500
2-Methyl-6-nitroanisole Customs Data
- HS CODE：2909309090
- Customs Data：
China Customs Code:
2909309090Overview:
2909309090 Other aromatic ethers and their halogenated derivatives\sulfonation\Nitrated derivative(Including nitrosative derivatives).Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2909309090 other aromatic ethers and their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%
2-Methyl-6-nitroanisole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 038811-1g |
2-Methoxy-3-nitrotoluene |
18102-29-9 | 95% | 1g |
￡31.00 | 2022-03-01 | |
| Fluorochem | 038811-5g |
2-Methoxy-3-nitrotoluene |
18102-29-9 | 95% | 5g |
￡80.00 | 2022-03-01 | |
| Fluorochem | 038811-25g |
2-Methoxy-3-nitrotoluene |
18102-29-9 | 95% | 25g |
￡230.00 | 2022-03-01 | |
| Chemenu | CM308689-100g |
2-Methoxy-1-methyl-3-nitrobenzene |
18102-29-9 | 95+% | 100g |
$746 | 2021-06-16 | |
| Alichem | A010004080-250mg |
2-Methyl-6-nitroanisole |
18102-29-9 | 97% | 250mg |
$480.00 | 2023-09-02 | |
| Alichem | A010004080-500mg |
2-Methyl-6-nitroanisole |
18102-29-9 | 97% | 500mg |
$823.15 | 2023-09-02 | |
| Alichem | A010004080-1g |
2-Methyl-6-nitroanisole |
18102-29-9 | 97% | 1g |
$1519.80 | 2023-09-02 | |
| Apollo Scientific | OR911188-5g |
2-Methyl-6-nitroanisole |
18102-29-9 | 98% | 5g |
£125.00 | 2025-02-20 | |
| Apollo Scientific | OR911188-10g |
2-Methyl-6-nitroanisole |
18102-29-9 | 98% | 10g |
£190.00 | 2025-02-20 | |
| Apollo Scientific | OR911188-25g |
2-Methyl-6-nitroanisole |
18102-29-9 | 98% | 25g |
£310.00 | 2025-02-20 |
2-Methyl-6-nitroanisole Related Literature
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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